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Introduction

Cyanoacrylate fuming is a widely employed technique for the development of latent fingerprints

on non-porous surfaces. The process involves the polymerization of ethyl cyanoacrylate vapor

on the moisture and oily residues of a fingerprint, resulting in a stable, white-colored deposit.[1]

To enhance the visualization of these developed prints, particularly on complex or multi-colored

backgrounds, fluorescent dyes are often utilized. Basic Yellow 40 (also known as Panacryl

Brilliant Flavine 10GFF or Maxilon Flavine 10GFF) is a highly effective fluorescent dye that

binds to the polymerized cyanoacrylate, rendering the fingerprint ridges brightly fluorescent

under specific light sources.[2][3] This application note provides a detailed protocol for the

preparation and application of Basic Yellow 40 for the enhancement of cyanoacrylate-fumed

fingerprints.

Data Presentation

The following table summarizes the key quantitative parameters for the Basic Yellow 40
staining protocol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15555209?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5514188/
https://www.benchchem.com/product/b15555209?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/top-5-forensic-applications-basic-yellow-40-kg
https://www.cbdiai.org/basic-yellow-40.html
https://www.benchchem.com/product/b15555209?utm_src=pdf-body
https://www.benchchem.com/product/b15555209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Working Solution

Concentration

1-3 g of Basic Yellow 40

powder per 1000 mL of

solvent.[4][5]

A common formulation is 2g/L.

[5][6]

Solvent Methanol or Ethanol.[3][4][7]

Ethanol is often preferred due

to lower health and safety

risks.[7]

Application Time 5 seconds to 1 minute.[4][8]

Immersion for approximately 5

seconds is often sufficient.[8]

Some protocols suggest

allowing the dye to set for at

least one minute.[4]

Rinsing Time Approximately 10 seconds.[8]
Use a gentle stream of running

water.

Excitation Wavelength
365 nm - 485 nm.[2][8][9][10]

[11][12]

A forensic light source or UV

lamp is required.

Observation Filter

Yellow or Orange

goggles/filters (e.g., 515 nm

bandpass filter).[3][6][8]

This is necessary to visualize

the fluorescence and block the

excitation light.

Working Solution Shelf-life Approximately 6 months.[3][12]
Store in a tightly sealed,

labeled container.

Experimental Protocol

1. Preparation of Basic Yellow 40 Working Solution

Safety Precautions: Basic Yellow 40 solution is toxic and flammable. All preparation and use

should be conducted in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.[4]

Weigh 2 grams of Basic Yellow 40 powder.

In a clean 1000 mL beaker, add the weighed Basic Yellow 40 powder.
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Measure 1000 mL of ethanol (or methanol) in a separate clean beaker.

Slowly add the solvent to the beaker containing the Basic Yellow 40 powder while

continuously stirring.

Continue stirring until the powder is completely dissolved. Note that not all of the dye may

dissolve; in such cases, the clear yellow solution can be decanted into a clean container for

use.[5]

Label the storage bottle "Basic Yellow 40 Working Solution" and include the preparation

date.

2. Staining Procedure

This protocol is to be performed after the latent fingerprints have been developed using the

cyanoacrylate fuming method.

Application of the Staining Solution: Choose one of the following methods:

Immersion: Submerge the item with the fumed fingerprints into a tray containing the Basic
Yellow 40 working solution for approximately 5 seconds.[8]

Spraying: Use a spray bottle to evenly apply the Basic Yellow 40 solution to the surface.

[8]

Brushing: A soft brush can be used to gently "paint" the solution over the fumed prints.[4]

Dye Setting: Allow the dye to remain on the surface for at least one minute to ensure

adequate binding to the cyanoacrylate polymer.[4]

Rinsing: Gently rinse the item under a stream of running tap water for approximately 10

seconds to remove excess dye.[8] Some studies suggest that for certain surfaces, leaving

the Basic Yellow 40 to dry without rinsing can be an optimal initial step, followed by rinsing if

necessary.[13]

Drying: Allow the item to air dry completely.

3. Visualization and Documentation
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Examination: In a darkened room, illuminate the stained fingerprints with a forensic light

source or a UV lamp within the excitation range of 365-485 nm.[2][8]

Observation: View the fluorescence through yellow or orange colored goggles or a

corresponding camera filter (e.g., 515 nm bandpass filter).[3][8] The fingerprint ridges will

appear to fluoresce brightly against a darker background.

Photography: Document the enhanced fingerprints using 1:1 photography with the

appropriate filter to capture the fluorescent detail.[8]

Workflow Diagram
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Caption: Workflow for Basic Yellow 40 Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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